N~1~-allyl-N~2~-(2-methoxyphenyl)-N~2~-[(4-methylphenyl)sulfonyl]glycinamide

• IUPAC Name: 2-(2-methoxy-N-(4-methylphenyl)sulfonylanilino)-N-prop-2-enylacetamide
• InChI: InChI=1S/C19H22N2O4S/c1-4-13-20-19(22)14-21(17-7-5-6-8-18(17)25-3)26(23,24)16-11-9-15(2)10-12-16/h4-12H,1,13-14H2,2-3H3,(H,20,22)
• InChI Key: PSKVIPYUOCZNBU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)NCC=C)C2=CC=CC=C2OC
• Molecular Formula: C19H22N2O4S
• DSSTOX Substance ID: DTXSID501138708
• Molecular Weight: 374.5 g/mol
• CAS RN: 431980-52-8

Description

The compound “N~1~-allyl-N~2~-(2-methoxyphenyl)-N~2~-[(4-methylphenyl)sulfonyl]glycinamide” is a complex organic molecule. It contains an allyl group (a carbon-carbon double bond with a single bond to another carbon), a methoxyphenyl group (a phenyl ring with a methoxy group attached), and a sulfonyl group (a sulfur atom double-bonded to two oxygen atoms and single-bonded to another carbon). The exact properties and functions of this compound would depend on the specific arrangement of these groups.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the allyl group suggests that there may be some degree of conjugation in the molecule, which could affect its reactivity and other properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include things like its melting point, boiling point, solubility, and reactivity. These properties are determined by the compound’s molecular structure. Without specific information on this compound, it’s difficult to provide a detailed analysis of its physical and chemical properties.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically studied for compounds with medicinal or therapeutic uses. Without specific information on this compound, it’s difficult to provide a detailed analysis of its mechanism of action.

Safety and Hazards

The safety and hazards of a compound refer to its potential effects on human health and the environment. This information is typically provided in a material safety data sheet (MSDS) for the compound. Without an MSDS for this specific compound, it’s difficult to provide detailed safety and hazard information.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. For example, if it has medicinal properties, future research could focus on optimizing its synthesis, studying its mechanism of action, and testing its efficacy in clinical trials.